Cas no 394657-03-5 (2-Pyrrolidinecarboxamide, 2-methyl-N-(phenylmethyl)-, (2S)-)

• Product name: 2-Pyrrolidinecarboxamide, 2-methyl-N-(phenylmethyl)-, (2S)-
• CAS No: 394657-03-5
• MF: C₁₃H₁₈N₂O
• MW: 218.29482
• CID: 1508295
• PubChem ID: 71360392

2-Pyrrolidinecarboxamide, 2-methyl-N-(phenylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 2-methyl-N-(phenylmethyl)-, (2S)-
• (2S)-N-benzyl-2-methylpyrrolidine-2-carboxamide
• N-Benzyl-2-methyl-L-prolinamide
• 394657-03-5
• DTXSID50784186

• Inchi： InChI=1S/C13H18N2O/c1-13(8-5-9-15-13)12(16)14-10-11-6-3-2-4-7-11/h2-4,6-7,15H,5,8-10H2,1H3,(H,14,16)/t13-/m0/s1
• InChI Key： LNYUIQGEBPWDTM-ZDUSSCGKSA-N
• SMILES： CC1(CCCN1)C(=O)NCC2=CC=CC=C2

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 41.13